
Essential Safety and Handling Guide for
LEWATIT® TP-214 Ion Exchange Resin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LEWATIT TP-214

Cat. No.: B1166751 Get Quote

This document provides immediate safety, operational, and disposal guidance for laboratory

personnel, including researchers, scientists, and drug development professionals, working with

LEWATIT® TP-214. Adherence to these procedures is critical for ensuring a safe laboratory

environment and the integrity of your experimental work.

Personal Protective Equipment (PPE)
When handling LEWATIT® TP-214, the use of appropriate personal protective equipment is

mandatory to prevent skin and eye contact, as well as inhalation of resin particles.[1]

Recommended PPE for Handling LEWATIT® TP-214
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from potential

splashes of solutions or

airborne resin particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the resin, which could

cause irritation or allergic

reactions.

Respiratory Protection N95-type dust mask.

Recommended, especially

when handling the dry resin, to

avoid inhalation of fine

particles.

Protective Clothing Laboratory coat.

Protects skin and personal

clothing from spills and

contamination.

Operational Handling and Storage
Proper handling and storage of LEWATIT® TP-214 are crucial for maintaining its performance

and ensuring laboratory safety.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure you are in a well-ventilated area and have all the

necessary PPE donned correctly.

Transfer: When transferring the resin, do so gently to avoid mechanical stress on the beads,

which can lead to fragmentation and dust formation. Use appropriate tools like a clean scoop

or funnel.

Wetting: If using the dry resin, it is advisable to pre-wet it carefully with deionized water to

prevent swelling stress and potential damage to laboratory equipment (e.g., chromatography

columns).
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Spill Management: In case of a spill, avoid dry sweeping which can generate dust. Instead,

moisten the spilled material with water and then collect it mechanically (e.g., with a scoop or

a wet cloth).

Storage Guidelines:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed to prevent contamination and drying out of the resin.

Store away from direct sunlight and strong oxidizing agents.

Disposal Plan
The disposal of used LEWATIT® TP-214 must be conducted in accordance with local, state,

and federal regulations. A key characteristic of this resin is that it is not typically regenerated.[2]

Disposal Options:

Incineration for Metal Recovery: For applications involving the capture of precious metals

such as gold, silver, and platinum group metals, incineration of the spent resin is a

recommended method for their recovery.[2]

Hazardous Waste Disposal: When used for the removal of toxic heavy metals like mercury,

the spent resin must be treated as hazardous waste.[2][3] It should be collected in a

designated, sealed container and disposed of through a licensed hazardous waste

management company.

Experimental Protocol: Metal Ion Removal from
Aqueous Solution
This section provides a general methodology for a key application of LEWATIT® TP-214: the

removal of metal ions from an aqueous solution in a laboratory setting.

Objective: To selectively remove target metal ions (e.g., mercury, silver) from a contaminated

water sample.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/product/sial/62107
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://lanxess.com/-/media/project/lanxess/corporate-internet/products-and-solutions/brands/lewatit/service-center-product-literature/flyer_lewatit_monoplus_tp214_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

LEWATIT® TP-214 ion exchange resin

Glass chromatography column

Contaminated aqueous solution

Deionized water

Peristaltic pump (optional)

Collection flasks

Appropriate analytical instrument for metal concentration measurement (e.g., AAS, ICP-MS)

Procedure:

Resin Preparation:

Accurately weigh the required amount of LEWATIT® TP-214.

In a beaker, slurry the resin with deionized water to allow for swelling and to remove any

fine particles. Let the beads settle and decant the supernatant. Repeat this washing step

2-3 times.

Column Packing:

Secure the chromatography column in a vertical position.

Pour the resin slurry into the column. Allow the resin to settle, ensuring a homogeneously

packed bed without any air bubbles.

Drain the excess water until it is just above the resin bed to prevent it from drying out.

Equilibration:

Pass deionized water through the packed column to ensure a stable and compact bed.
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Sample Loading:

Introduce the contaminated aqueous solution to the top of the column. This can be done

by gravity flow or by using a peristaltic pump for a controlled flow rate.

The optimal flow rate will depend on the specific application and should be determined

experimentally.

Elution and Collection:

Collect the effluent (the solution that passes through the column) in fractions using

collection flasks.

Continue loading the sample until the desired volume has been processed or until

breakthrough (when the target metal is detected in the effluent) occurs.

Analysis:

Analyze the collected fractions and an initial sample of the contaminated solution using a

suitable analytical technique to determine the concentration of the target metal ion. This

will allow for the evaluation of the resin's removal efficiency.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of LEWATIT® TP-

214, from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of LEWATIT® TP-214.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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